Cas no 72632-90-7 (3,5-Isothiazoledicarboxylicacid, 4-amino-)

3,5-Isothiazoledicarboxylicacid, 4-amino- structure
72632-90-7 structure
Product Name:3,5-Isothiazoledicarboxylicacid, 4-amino-
CAS No:72632-90-7
MF:C5H4N2O4S
MW:188.161259651184
CID:549879
PubChem ID:12553632
Update Time:2025-04-19

3,5-Isothiazoledicarboxylicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Isothiazoledicarboxylicacid, 4-amino-
    • 3,5-Isothiazoledicarboxylicacid,4-amino-(9CI)
    • 72632-90-7
    • 4-Amino-1,2-thiazole-3,5-dicarboxylic acid
    • DTXSID60502318
    • SCHEMBL2804281
    • Inchi: 1S/C5H4N2O4S/c6-1-2(4(8)9)7-12-3(1)5(10)11/h6H2,(H,8,9)(H,10,11)
    • InChI Key: CJFWRHSLXYSNPY-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(C(=O)O)=N1)N

Computed Properties

  • Exact Mass: 187.98922
  • Monoisotopic Mass: 187.98917779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 113.51
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